Cas no 130689-74-6 (2,4-Oxazolidinedione,5-methyl-5-pentyl-)
130689-74-6 structure
Product Name:2,4-Oxazolidinedione,5-methyl-5-pentyl-
CAS No:130689-74-6
MF:C9H15NO3
MW:185.220302820206
CID:102518
PubChem ID:116372
Update Time:2025-04-18
2,4-Oxazolidinedione,5-methyl-5-pentyl- Chemical and Physical Properties
Names and Identifiers
-
- 2,4-Oxazolidinedione,5-methyl-5-pentyl-
- 2,4-Oxazolidinedione,5-methyl-5-pentyl-(9CI)
- 5-methyl-5-pentyl-1,3-oxazolidine-2,4-dione
- 5-Methyl-5-pentyloxazolidine-2,4-dione
- 130689-74-6
-
- Inchi: 1S/C9H15NO3/c1-3-4-5-6-9(2)7(11)10-8(12)13-9/h3-6H2,1-2H3,(H,10,11,12)
- InChI Key: SHMZIDMBSDUOSR-UHFFFAOYSA-N
- SMILES: O1C(NC(C1(C)CCCCC)=O)=O
Computed Properties
- Exact Mass: 185.10525
- Monoisotopic Mass: 185.10519334g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 227
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 55.4Ų
Experimental Properties
- PSA: 55.4
2,4-Oxazolidinedione,5-methyl-5-pentyl- Related Literature
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
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